Cas no 14178-71-3 (Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-)

Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)- structure
14178-71-3 structure
Product Name:Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-
CAS No:14178-71-3
MF:C17H14O2
MW:250.291864871979
CID:1309438
PubChem ID:2885966
Update Time:2025-04-20

Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-
    • (3-methyl-2-benzofuranyl)(4-methylphenyl)Methanone
    • AKOS005875337
    • 14178-71-3
    • BIM-0045789.P001
    • Oprea1_446058
    • DA-32022
    • STL581864
    • CBMicro_046009
    • (3-methyl-1-benzofuran-2-yl)(4-methylphenyl)methanone
    • Inchi: 1S/C17H14O2/c1-11-7-9-13(10-8-11)16(18)17-12(2)14-5-3-4-6-15(14)19-17/h3-10H,1-2H3
    • InChI Key: AZIZUEOQJXVEFQ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)=C1C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 250.099379685g/mol
  • Monoisotopic Mass: 250.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 30.2Ų
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